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Compound of Interest

Compound Name: 3-Methylbutyl pentanoate

Cat. No.: B1583783 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 3-
methylbutyl pentanoate, also known as isopentyl pentanoate or isoamyl valerate. The

information herein is intended to support research, development, and quality control activities

where this chemical compound is utilized.

Core Physical and Chemical Properties
3-Methylbutyl pentanoate is a fatty acid ester with the chemical formula C₁₀H₂₀O₂.[1] It is

formed from the esterification of 3-methylbutanol (isoamyl alcohol) and pentanoic acid (valeric

acid).[1] This compound is recognized for its characteristic fruity aroma and sees use as a

flavoring and fragrance agent.[1]

Quantitative Physical Data
The following table summarizes the key physical properties of 3-methylbutyl pentanoate.
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Property Value Units Source(s)

Molecular Formula C₁₀H₂₀O₂ - [1][2]

Molecular Weight 172.26 g/mol [1][3][4]

Boiling Point 188 °C [5]

Melting Point -68.47 (estimate) °C [5]

Density 0.862 g/mL (at 20 °C) [5]

Refractive Index 1.416 n20/D [5]

Water Solubility 0.18 g/L (predicted) [3]

LogP (Octanol/Water) 3.58 (predicted) - [3]

Experimental Protocols for Property Determination
The following sections detail standardized laboratory protocols for the experimental

determination of the primary physical properties of liquid esters like 3-methylbutyl
pentanoate.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A simple distillation is a reliable method for both purifying the ester and determining

its boiling point.[6]

Apparatus:

Round-bottom flask (e.g., 5 mL)

Distillation head with thermometer adapter

Condenser

Receiving flask

Heating mantle or sand bath

Boiling chips or magnetic stir bar
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Thermometer

Procedure:

Place approximately 5 mL of 3-methylbutyl pentanoate into the round-bottom flask along

with a few boiling chips.[6]

Assemble the simple distillation apparatus, ensuring the thermometer bulb is positioned

slightly below the side arm of the distillation head to accurately measure the temperature of

the vapor that is distilling.[7]

Begin heating the flask. The liquid will start to vaporize, and the vapor will rise and enter the

condenser.

Observe the temperature on the thermometer. It will rise and then stabilize as the vapor of

the pure substance surrounds the bulb.

Record the temperature at which the liquid is actively boiling and condensing into the

receiving flask. This stable temperature is the boiling point.[6]

Record the atmospheric pressure, as boiling point is pressure-dependent.

Density is the mass of a substance per unit volume.

Apparatus:

Electronic balance

Graduated cylinder (e.g., 10 or 25 mL) or a pycnometer for higher accuracy

Thermometer

Procedure:

Measure and record the mass of a clean, dry graduated cylinder.[8]

Carefully add a known volume (e.g., 10 mL) of 3-methylbutyl pentanoate to the graduated

cylinder. Read the volume from the bottom of the meniscus.[8][9]
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Measure and record the combined mass of the graduated cylinder and the ester.[8]

Subtract the mass of the empty cylinder from the combined mass to determine the mass of

the ester.[8]

Calculate the density using the formula: Density = Mass / Volume.[9]

Measure and record the temperature of the liquid, as density is temperature-dependent.

For improved accuracy, repeat the measurement multiple times and calculate the average.[8]

The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is often used to assess purity.

Apparatus:

Abbe refractometer

Constant temperature water bath (optional, for high precision)

Dropper or pipette

Kimwipes and a suitable solvent (e.g., ethanol or acetone) for cleaning

Procedure:

Ensure the prism of the refractometer is clean and dry.

Calibrate the instrument if necessary, typically using distilled water.

Using a clean dropper, place a few drops of 3-methylbutyl pentanoate onto the lower prism

of the refractometer.

Close the prisms. The liquid should spread to form a thin film.

Look through the eyepiece and turn the adjustment knob until the dividing line between the

light and dark fields is sharp and centered on the crosshairs.

If color fringing is observed, adjust the chromaticity screw to eliminate it.
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Read the refractive index from the scale.

Record the temperature at which the measurement was taken, as the refractive index is

temperature-dependent.

Solubility is the property of a solute to dissolve in a solvent. Esters with shorter carbon chains

are somewhat soluble in water, while longer-chain esters are generally insoluble due to their

hydrophobic nature.[10]

Qualitative Procedure:

Take three test tubes. Add 2 mL of water to the first, 2 mL of ethanol to the second, and 2 mL

of a nonpolar organic solvent like hexane to the third.

To each test tube, add 0.5 mL of 3-methylbutyl pentanoate.

Gently shake each test tube and observe.

Record whether the ester is soluble (forms a single clear phase), partially soluble (the

solution becomes cloudy or forms layers after settling), or insoluble (two distinct layers

remain).[11] Esters are generally soluble in organic solvents like acetone and alcohols but

have limited solubility in water.[12]

Workflow and Process Visualization
The following diagram illustrates the logical workflow for the physical characterization of a liquid

chemical sample such as 3-methylbutyl pentanoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.solubilityofthings.com/esters-structure-properties-and-reactions
https://www.benchchem.com/product/b1583783?utm_src=pdf-body
https://www.scribd.com/document/90352839/Practical-4
https://blog.yeswelab.fr/en/agri-food/laboratory-ester-dosage/
https://www.benchchem.com/product/b1583783?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583783?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation & Initial Checks

Physical Property Measurement

Data Analysis & Reporting

Obtain Sample of
3-Methylbutyl Pentanoate

Assess Purity
(e.g., GC-MS, NMR)

Determine Boiling Point
(Distillation/Reflux)

Measure Density
(Pycnometer/Balance)

Measure Refractive Index
(Refractometer)

Test Solubility
(Water & Organic Solvents)

Compile Data into
Structured Table

Compare with
Literature Values

Generate Technical Report

Click to download full resolution via product page

Caption: Workflow for physical property determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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